Cas no 2679838-24-3 ((2R,3R)-3-{(benzyloxy)carbonylamino}-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: (2R,3R)-3-{(benzyloxy)carbonylamino}-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2679838-24-3
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5619115
• PubChem ID: 165927360
• Update Time: 2025-05-21

(2R,3R)-3-{(benzyloxy)carbonylamino}-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679838-24-3
• (2R,3R)-3-{[(benzyloxy)carbonyl]amino}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-28308686
• (2R,3R)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]butanoic acid
• (2R,3R)-3-{(benzyloxy)carbonylamino}-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

• Inchi： 1S/C27H26N2O6/c1-17(28-26(32)34-15-18-9-3-2-4-10-18)24(25(30)31)29-27(33)35-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,17,23-24H,15-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,24-/m1/s1
• InChI Key： GDTVMQZSKXTKSO-MZNJEOGPSA-N
• SMILES： O(C(N[C@@H](C(=O)O)[C@@H](C)NC(=O)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 722.2±60.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)

Additional information on (2R,3R)-3-{(benzyloxy)carbonylamino}-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Latest Research Briefing on (2R,3R)-3-{(benzyloxy)carbonylamino}-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2679838-24-3)

In recent years, the compound (2R,3R)-3-{(benzyloxy)carbonylamino}-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2679838-24-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its unique Fmoc (9-fluorenylmethoxycarbonyl) and Cbz (benzyloxycarbonyl) protecting groups, serves as a critical intermediate in peptide synthesis and drug development. Its structural complexity and functional versatility make it a valuable tool for researchers exploring novel therapeutic agents and biochemical pathways.

Recent studies have focused on optimizing the synthesis of this compound to enhance yield and purity, which are crucial for its application in large-scale pharmaceutical production. Advanced techniques such as asymmetric catalysis and solid-phase peptide synthesis (SPPS) have been employed to achieve high enantiomeric purity, ensuring the compound's efficacy in subsequent biological applications. Furthermore, the compound's role in the synthesis of peptidomimetics and protease inhibitors has been a subject of intensive investigation, highlighting its potential in targeting diseases such as cancer and viral infections.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility in the development of novel HIV-1 protease inhibitors. The researchers utilized (2R,3R)-3-{(benzyloxy)carbonylamino}-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid as a key building block to construct peptide-based inhibitors with enhanced binding affinity and selectivity. The study reported a significant reduction in viral load in vitro, underscoring the compound's potential as a therapeutic agent. These findings align with earlier research that highlighted the importance of chiral amino acid derivatives in designing targeted therapies for infectious diseases.

In addition to its therapeutic applications, the compound has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology (2023) explored its use as a probe for studying enzyme-substrate interactions. The Fmoc and Cbz protecting groups were found to facilitate the compound's incorporation into peptide sequences, enabling researchers to monitor enzymatic activity with high precision. This approach has opened new avenues for understanding the mechanistic details of proteases and other enzymes, which could lead to the discovery of novel drug targets.

Despite these advancements, challenges remain in the large-scale production and application of (2R,3R)-3-{(benzyloxy)carbonylamino}-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. Issues such as cost-effectiveness, scalability, and environmental impact of synthesis methods need to be addressed to fully realize its potential in the pharmaceutical industry. Future research directions may include the development of greener synthetic routes and the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders.

In conclusion, (2R,3R)-3-{(benzyloxy)carbonylamino}-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2679838-24-3) represents a promising compound with diverse applications in drug development and chemical biology. Its unique structural features and functional versatility make it a valuable asset for researchers aiming to address unmet medical needs. Continued innovation in synthesis techniques and a deeper understanding of its biological interactions will be key to unlocking its full potential in the years to come.